5-bromo-N-(2-ethoxyethyl)pyridin-3-amine

• IUPAC Name: 5-bromo-N-(2-ethoxyethyl)pyridin-3-amine
• InChI: InChI=1S/C9H13BrN2O/c1-2-13-4-3-12-9-5-8(10)6-11-7-9/h5-7,12H,2-4H2,1H3
• InChI Key: NSMCQDNPVLSRGX-UHFFFAOYSA-N
• Canonical SMILES: CCOCCNC1=CC(=CN=C1)Br
• Molecular Formula: C9H13BrN2O
• Molecular Weight: 245.12 g/mol

Description

5-Bromo-N-(2-ethoxyethyl)pyridin-3-amine is a pyridine derivative characterized by a bromine atom at the 5-position and a 2-ethoxyethylamine substituent at the 3-position of the pyridine ring. The ethoxyethyl group enhances solubility in polar solvents compared to simpler alkyl or aryl substituents, making it advantageous for reactions in ethanol or acetonitrile .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Physicochemical Properties

The substituent on the pyridin-3-amine moiety significantly influences solubility, reactivity, and biological activity. Key analogs and their properties are summarized below:

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituent	Molecular Formula	Molecular Weight	Solubility Trends	Key Applications	References
5-Bromo-N-(2-ethoxyethyl)pyridin-3-amine	2-ethoxyethyl	C₉H₁₃BrN₂O	261.12	High in EtOH, MeCN	Drug intermediates, LC materials
N-(5-Bromo-2-pyridinyl)-N-(2-methoxyethyl)amine	2-methoxyethyl	C₈H₁₁BrN₂O	231.10	Moderate in MeCN, poor in H₂O	Suzuki coupling intermediates
5-Bromo-N-(piperidin-4-yl)pyridin-3-amine	Piperidin-4-yl	C₁₀H₁₄BrN₃	256.15	Low in polar solvents	Kinase inhibitor synthesis
5-Bromo-N-[(1H-imidazol-2-yl)methyl]pyridin-3-amine	Imidazole-methyl	C₉H₁₀BrN₅	268.11	Poor in DMF, moderate in DCM	Antimicrobial agents
5-Bromo-2-ethoxypyridin-3-amine	2-ethoxy (on pyridine)	C₇H₉BrN₂O	217.07	High in EtOH, low in MeCN	Antifungal derivatives

Key Observations :

• Solubility: The ethoxyethyl group in the target compound improves solubility in ethanol compared to methoxyethyl or piperidine substituents, which are prone to aggregation in polar solvents .
• Steric Effects : Bulkier groups (e.g., piperidin-4-yl) reduce reactivity in cross-coupling reactions due to steric hindrance, whereas linear chains (e.g., ethoxyethyl) facilitate coupling yields .

Suzuki Cross-Coupling

The target compound and analogs are synthesized via palladium-catalyzed Suzuki reactions. For example:

• 5-Bromo-N-(2-ethoxyethyl)pyridin-3-amine can be derived from 5-bromo-2-methylpyridin-3-amine through acetamide protection, followed by coupling with ethoxyethylamine .
• N-(5-Bromo-2-pyridinyl)-N-(2-methoxyethyl)amine is synthesized in 75% yield using similar protocols but requires stringent solvent control (MeCN) to avoid by-products .

Sonogashira Coupling

Analog 5-Bromo-3-((trimethylsilyl)ethynyl)pyridin-2-amine (CAS 139) is synthesized via Sonogashira coupling, highlighting the versatility of bromopyridinamines in forming carbon-carbon bonds .

Challenges and Limitations

• Solubility Issues : Methoxyethyl and piperidine analogs face solubility challenges in MeCN and DMF, limiting their use in high-throughput reactions .
• Yield Variability : Suzuki reactions with bulkier substituents (e.g., cyclobutylmethyl) yield ≤60%, whereas ethoxyethyl derivatives achieve ≥75% under optimized conditions .